Cas no 114969-85-6 (5-bromo-6-methylpyrimidine-4-carbonitrile)
114969-85-6 structure
Product Name:5-bromo-6-methylpyrimidine-4-carbonitrile
CAS No:114969-85-6
MF:C6H4BrN3
MW:198.020059585571
MDL:MFCD18804001
CID:2624763
PubChem ID:13860997
Update Time:2025-09-24
5-bromo-6-methylpyrimidine-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-6-methylpyrimidine-4-carbonitrile
- 114969-85-6
- 5-BROMO-4-CYANO-6-METHYLPYRIMIDINE
- SCHEMBL15666218
- 4-Pyrimidinecarbonitrile, 5-bromo-6-methyl-
- DTXCID60502151
- CS-0451783
- SB56398
- MFCD18804001
- Z1216824767
- DTXSID20551367
- EN300-2954825
-
- MDL: MFCD18804001
- Inchi: 1S/C6H4BrN3/c1-4-6(7)5(2-8)10-3-9-4/h3H,1H3
- InChI Key: IHVQXLDXNIMTEY-UHFFFAOYSA-N
- SMILES: BrC1=C(C#N)N=CN=C1C
Computed Properties
- Exact Mass: 196.95886Da
- Monoisotopic Mass: 196.95886Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 49.6Ų
5-bromo-6-methylpyrimidine-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM319342-1g |
5-Bromo-6-methylpyrimidine-4-carbonitrile |
114969-85-6 | 95% | 1g |
$629 | 2023-02-03 | |
| Alichem | A089006118-1g |
5-Bromo-4-cyano-6-methylpyrimidine |
114969-85-6 | 97% | 1g |
$740.57 | 2023-09-04 | |
| Chemenu | CM319342-1g |
5-Bromo-6-methylpyrimidine-4-carbonitrile |
114969-85-6 | 95% | 1g |
$639 | 2021-08-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC2122-100MG |
5-bromo-6-methylpyrimidine-4-carbonitrile |
114969-85-6 | 95% | 100MG |
¥ 1,036.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC2122-250MG |
5-bromo-6-methylpyrimidine-4-carbonitrile |
114969-85-6 | 95% | 250MG |
¥ 1,656.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC2122-500MG |
5-bromo-6-methylpyrimidine-4-carbonitrile |
114969-85-6 | 95% | 500MG |
¥ 2,758.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC2122-1G |
5-bromo-6-methylpyrimidine-4-carbonitrile |
114969-85-6 | 95% | 1g |
¥ 4,138.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC2122-5G |
5-bromo-6-methylpyrimidine-4-carbonitrile |
114969-85-6 | 95% | 5g |
¥ 12,414.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC2122-10G |
5-bromo-6-methylpyrimidine-4-carbonitrile |
114969-85-6 | 95% | 10g |
¥ 20,691.00 | 2023-03-15 | |
| Enamine | EN300-2954825-0.05g |
5-bromo-6-methylpyrimidine-4-carbonitrile |
114969-85-6 | 95.0% | 0.05g |
$222.0 | 2025-03-19 |
5-bromo-6-methylpyrimidine-4-carbonitrile Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
114969-85-6 (5-bromo-6-methylpyrimidine-4-carbonitrile) Related Products
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- 857428-34-3(5-Bromo-2-methyl-4-pyrimidinecarbonitrile)
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- 1805660-21-2(4-Cyano-2,5-dibromopyrimidine)
- 1643538-45-7(5-bromo-4-(methyl-d3)pyrimidine)
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